N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-((4-chlorophenyl)thio)acetamide hydrochloride

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenyl)sulfanylacetamide;hydrochloride
• InChI: InChI=1S/C23H20ClN3OS2.ClH/c24-17-6-8-18(9-7-17)29-15-22(28)26-23-20(12-25)19-10-11-27(14-21(19)30-23)13-16-4-2-1-3-5-16;/h1-9H,10-11,13-15H2,(H,26,28);1H
• InChI Key: LRWCIFUWOVIRCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)CSC3=CC=C(C=C3)Cl)C#N)CC4=CC=CC=C4.Cl
• Molecular Formula: C23H21Cl2N3OS2
• Molecular Weight: 490.5 g/mol

Description

N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-((4-chlorophenyl)thio)acetamide hydrochloride is a useful research compound. Its molecular formula is C23H21Cl2N3OS2 and its molecular weight is 490.46. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Research

• GSK189254, a compound similar in structure to the requested chemical, is a novel histamine H3 receptor antagonist. It shows high affinity for human and rat H3 receptors and is selective for these receptors over other targets. This compound binds in areas of the brain such as the cortex and hippocampus and has been detected in medial temporal cortex samples from severe cases of Alzheimer's disease. This suggests that H3 receptors are preserved in late-stage disease. GSK189254 has shown potential in improving cognitive performance in preclinical models, indicating its possible therapeutic use in dementia and other cognitive disorders related to Alzheimer's disease (Medhurst et al., 2007).

Cholesterol Regulation

• 2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, another structurally related compound, is an aqueous-soluble inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, showing significant selectivity over human ACAT-2. This compound, named K-604, has been identified as a clinical candidate for the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Synthesis of Biological Compounds

• Derivatives of 2-cyano-N-(tetrahydrocarbazole)acetamide have been synthesized for the study of biological interest. These derivatives, which share some structural elements with the requested compound, have been used in the synthesis of arylazocarbazole derivatives, indicating their utility in creating novel compounds for various biological applications (Fadda et al., 2010).

Phosphoinositide 3-kinase (PI3K)/mTOR Inhibition

• N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide is an effective inhibitor of PI3Kα and mTOR. This compound, bearing resemblance to the requested chemical, has shown potential in treating diseases involving these pathways, such as certain cancers (Stec et al., 2011).

Heterocycle Incorporation in Synthesis

• Compounds structurally related to the requested chemical have been used as precursors in the synthesis of various heterocycles. This demonstrates their versatility in creating new compounds that could be of interest in pharmaceutical and material sciences (Dawood et al., 2011).